Lumisterol 3

Description

Lumisterol 3 is a normal human metabolite and a member of the vitamin D family of steroid compounds . It belongs to the class of organic compounds known as cholesterols and derivatives . Lumisterol 3 is a vitamin D3 photoisomer derivative . It is synthesized from 7-Dehydrocholesterol in the epidermis upon exposure to ultraviolet irradiation . When human skin is exposed to ultraviolet radiation, epidermal 7-dehydrocholesterol converts to previtamin D, and during prolonged exposure, the synthesis of previtamin D3 reaches a plateau, where it is photoisomerized to two biologically inert isomers, one of which is lumisterol 3 . Therefore, lumisterol 3 is a metabolite formed due to chronic exposure to sunlight .

Lumisterol 3, along with other photoisomers of vitamin D3 and previtamin D3, has been shown to inhibit keratinocyte proliferation . Thus, sunlight provides vitamin D3 photoproducts that may directly regulate epidermal proliferation and differentiation under physiologic conditions . Lumisterol 3 is used to prepare vitamin D analogs . Lumisterol 3 can also exert photoprotective and antiproliferative effects on the skin . Hydroxyderivatives of lumisterol are produced and exert biological activity in epidermal and dermal skin cells and likely interact with other nuclear receptors that interact with sterols .

A similar compound is ergosterol, of which Lumisterol is a stereoisomer . Also, Lumisterol has an analog based on 7-dehydrocholesterol .

• CAS No.: 5226-01-7
• Product Name: Lumisterol 3
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (3S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25,28H,6-8,11-17H2,1-5H3/t19-,21+,23-,24+,25-,26-,27-/m1/s1
• Standard InChIKey: UCTLRSWJYQTBFZ-XMVWLVNMSA-N
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: lumisterol 3; (3β,9β,10α)-Cholesta-5,7-dien-3-ol; 9β,10α-Cholesta-5,7-dien-3β-ol
• PubChem Compound: 111049
• Last Modified: Aug 15 2023